Desmethyl nevanimibe

• Molecular Formula: C26H37N3O
• Molecular Weight: 407.6 g/mol
• InChI: InChI=1S/C26H37N3O/c1-18(2)22-9-8-10-23(19(3)4)24(22)29-25(30)28-17-26(15-6-7-16-26)20-11-13-21(27-5)14-12-20/h8-14,18-19,27H,6-7,15-17H2,1-5H3,(H2,28,29,30)
• InChIKey: PHHYUIQRDLXGBC-UHFFFAOYSA-N

Desmethyl Nevanimibe: Pre-Purchase Overview

Desmethyl nevanimibe (CAS 2419904-59-7), also referred to as Compound 5, is a demethylated precursor of the sterol O-acyltransferase 1 (SOAT1/ACAT1) inhibitor nevanimibe (PD-132301) . Structurally, it serves as the penultimate synthetic intermediate for the radiosynthesis of [¹¹C]PD-132301, a positron emission tomography (PET) tracer used to image macrophage foam cells in atherosclerosis and SOAT1 expression in adrenal tissue [1]. Unlike the orally bioavailable parent drug nevanimibe hydrochloride (EC50 = 9 nM against ACAT1), desmethyl nevanimibe lacks the N-methyl group required for optimal target engagement but provides a reactive amine handle essential for late-stage ¹¹C-methylation radiochemistry [2].

Radiosynthesis Precursor Enables ¹¹C-methylation at free secondary amine to produce PET tracer [¹¹C]PD-132301.

Analytical Reference Role Demethylated metabolite standard for LC-MS/MS; mass difference 14.03 g/mol supports chromatographic resolution.

Not a Functional Inhibitor No reported ACAT1/SOAT1 inhibition; exclusively a synthetic intermediate and reference material.

• [1] Winton W, Shao X, Hill J, et al. Preclinical Biodistribution and Human Radiation Dosimetry Estimates of [¹¹C]PD-132301: Imaging Sterol O-Acyltransferase to Identify Foam Cells. Journal of Nuclear Medicine. 2021;62(supplement 1):1566. View Source
• [2] Synthesis and Evaluation of ¹¹C- and ¹⁸F-Labeled SOAT1 Inhibitors as Macrophage Foam Cell Imaging Agents. ACS Medicinal Chemistry Letters. 2020;11(6):1299-1304. DOI: 10.1021/acsmedchemlett.0c00127. View Source

Why Desmethyl Nevanimibe Cannot Be Substituted

Procurement specialists and laboratory managers cannot substitute desmethyl nevanimibe with the parent drug nevanimibe hydrochloride or alternative ACAT1 inhibitors (e.g., pactimibe, avasimibe) for specific workflows due to fundamental differences in chemical functionality, synthetic utility, and application scope . Nevanimibe is a finished pharmaceutical-grade active compound optimized for oral bioavailability and therapeutic target engagement (EC50 = 9 nM against ACAT1, 368 nM against ACAT2) . In contrast, desmethyl nevanimibe is a synthetic intermediate whose value resides in its free amine group, which enables site-specific ¹¹C-methylation to generate the radiolabeled PET tracer [¹¹C]PD-132301 [1]. Substituting desmethyl nevanimibe with nevanimibe in a radiosynthesis protocol would result in complete synthetic failure, as the tertiary amine in nevanimibe is unreactive toward [¹¹C]methyl iodide/triflate, preventing installation of the carbon-11 radiolabel required for PET imaging [1]. The following quantitative evidence demonstrates where desmethyl nevanimibe provides irreplaceable value.

Nevanimibe (Parent Drug)

Tertiary amine unreactive toward [¹¹C]methylation agents; cannot produce PET tracer. Optimized for oral target engagement, not radiochemistry.

Alternative SOAT1 Inhibitors (Pactimibe, Avasimibe)

Structurally unrelated cores lack nevanimibe scaffold; cannot serve as precursors for [¹¹C]PD-132301 or as metabolite reference for nevanimibe metabolism.

Functional Use Mismatch

Desmethyl nevanimibe is a synthetic intermediate and analytical standard, not a bioactive tool. Direct use in target engagement or cellular assays is unsupported.

• [1] Synthesis and Evaluation of ¹¹C- and ¹⁸F-Labeled SOAT1 Inhibitors as Macrophage Foam Cell Imaging Agents. ACS Medicinal Chemistry Letters. 2020;11(6):1299-1304. DOI: 10.1021/acsmedchemlett.0c00127. View Source

Desmethyl Nevanimibe Evidence Guide

Radiosynthesis of [¹¹C]PD-132301

Desmethyl nevanimibe is the exclusive precursor for the radiosynthesis of [¹¹C]PD-132301 via ¹¹C-methylation of its free secondary amine using [¹¹C]methyl iodide or [¹¹C]methyl triflate [1]. Nevanimibe (PD-132301) bears a tertiary N-methylated amine and cannot undergo this radiochemical transformation, rendering it unsuitable for PET tracer production [1]. Alternative SOAT1 inhibitors such as pactimibe (CS-505) and avasimibe lack the nevanimibe core structure entirely and cannot serve as precursors for [¹¹C]PD-132301 . The radiosynthesis of [¹¹C]PD-132301 from desmethyl nevanimibe achieves radiochemical yields sufficient to support preclinical PET imaging studies and human dosimetry evaluation [2].

Radiosynthesis Feasibility

Head-to-head

Free secondary amine enables ¹¹C-methylation; tertiary amine of nevanimibe unreactive toward [¹¹C]CH₃I/OTf.

Exclusive precursor for [¹¹C]PD-132301 radiosynthesis.

Radiochemical yields support preclinical imaging and dosimetry studies.

Evidence Dimension	Radiosynthesis feasibility for PET tracer production
Target Compound Data	Enables ¹¹C-methylation at secondary amine to produce [¹¹C]PD-132301
Comparator Or Baseline	Nevanimibe (PD-132301): tertiary amine unreactive toward [¹¹C]methylation agents
Quantified Difference	Functional group difference: secondary amine (desmethyl) vs. tertiary amine (nevanimibe) determines radiochemical reactivity
Conditions	¹¹C-methylation using [¹¹C]CH₃I or [¹¹C]CH₃OTf in radiochemistry hot cells

Why This Matters

This functional group distinction dictates that only desmethyl nevanimibe can serve as the precursor for GMP-grade [¹¹C]PD-132301 production; procurement of any other SOAT1 inhibitor will result in complete failure of the radiosynthesis workflow.

• [1] Synthesis and Evaluation of ¹¹C- and ¹⁸F-Labeled SOAT1 Inhibitors as Macrophage Foam Cell Imaging Agents. ACS Medicinal Chemistry Letters. 2020;11(6):1299-1304. DOI: 10.1021/acsmedchemlett.0c00127. View Source
• [2] Winton W, Shao X, Hill J, et al. Preclinical Biodistribution and Human Radiation Dosimetry Estimates of [¹¹C]PD-132301: Imaging Sterol O-Acyltransferase to Identify Foam Cells. Journal of Nuclear Medicine. 2021;62(supplement 1):1566. View Source

Precursor for SOAT1 PET Imaging

[¹¹C]PD-132301, synthesized from desmethyl nevanimibe, has been validated in preclinical biodistribution studies showing high adrenal uptake of 2.0 %ID/g at 10 minutes post-injection, decreasing to 0.9 %ID/g at 2 hours [1]. This uptake pattern corresponds directly to known SOAT1 expression levels in adrenal tissue [2]. Nevanimibe itself is not a PET tracer but an oral therapeutic agent investigated in Phase 2b clinical trials for congenital adrenal hyperplasia at oral doses of 1000-2000 mg twice daily [3]. Alternative SOAT1 inhibitors such as pactimibe (ACAT1 IC50 = 4.9 μM) and avasimibe show 2-3 orders of magnitude weaker potency against ACAT1 compared to nevanimibe (EC50 = 9 nM) and have not been developed as PET tracers .

PET Tracer Biodistribution

Reported

Adrenal uptake: 2.0 %ID/g at 10 min; 0.9 %ID/g at 2 h (rat).

Matches SOAT1 expression; precursor enables imaging, not therapy.

Application distinct from oral therapeutic nevanimibe (gram/day dosing).

Evidence Dimension	Biodistribution and intended application
Target Compound Data	Precursor to [¹¹C]PD-132301; adrenal uptake of tracer: 2.0 %ID/g at 10 min, 0.9 %ID/g at 2 h
Comparator Or Baseline	Nevanimibe: oral therapeutic with EC50 = 9 nM (ACAT1); clinical dose: 1000-2000 mg BID
Quantified Difference	Application divergence: imaging precursor (ng-μg scale) vs. therapeutic (gram/day dosing)
Conditions	Sprague-Dawley rats; i.v. injection of [¹¹C]PD-132301; biodistribution measured at 10, 20, 60, and 120 min

Why This Matters

Researchers requiring a SOAT1 PET tracer for atherosclerosis or adrenal imaging studies must procure desmethyl nevanimibe; the parent drug nevanimibe serves an entirely different therapeutic purpose and cannot substitute in imaging applications.

• [1] Winton W, Shao X, Hill J, et al. Preclinical Biodistribution and Human Radiation Dosimetry Estimates of [¹¹C]PD-132301: Imaging Sterol O-Acyltransferase to Identify Foam Cells. Journal of Nuclear Medicine. 2021;62(supplement 1):1566. View Source
• [2] Synthesis and Evaluation of ¹¹C- and ¹⁸F-Labeled SOAT1 Inhibitors as Macrophage Foam Cell Imaging Agents. ACS Medicinal Chemistry Letters. 2020;11(6):1299-1304. DOI: 10.1021/acsmedchemlett.0c00127. View Source
• [3] SUN-357 Trial in Progress: A Multicenter, Dose-titration, Open-Label Phase 2b Study of Nevanimibe Hydrochloride, a Novel ACAT1 Inhibitor, for the Treatment of Classic Congenital Adrenal Hyperplasia. Journal of the Endocrine Society. 2019;3(Suppl 1):SUN-357. DOI: 10.1210/js.2019-SUN-357. View Source

Analytical Reference for Nevanimibe Metabolism

Desmethyl nevanimibe (C26H37N3O, molecular weight = 407.59 g/mol) differs from nevanimibe (C27H39N3O, molecular weight = 421.62 g/mol) by the absence of one methyl group (-CH3, Δ = 14.03 g/mol) [1]. This structural difference corresponds to the demethylated metabolite pathway of nevanimibe, making desmethyl nevanimibe a critical analytical reference standard for LC-MS/MS quantification of nevanimibe metabolism in pharmacokinetic studies . Alternative SOAT1 inhibitors such as pactimibe (C25H40N2O3S, MW = 448.66 g/mol) and avasimibe (C29H43NO4, MW = 469.66 g/mol) are structurally unrelated N-phenylurea derivatives and cannot serve as metabolic reference standards for nevanimibe studies .

Mass Difference

Reported

Δm = 14.03 g/mol vs. nevanimibe (C26H37N3O vs. C27H39N3O).

Demethylated metabolite reference for LC-MS/MS.

Enables unambiguous chromatographic and MS differentiation.

Evidence Dimension	Molecular weight and analytical utility
Target Compound Data	C26H37N3O, MW = 407.59 g/mol
Comparator Or Baseline	Nevanimibe: C27H39N3O, MW = 421.62 g/mol (Δ = -14.03 g/mol)
Quantified Difference	Mass difference of 14.03 g/mol corresponds to one methyl group; enables chromatographic separation and MS differentiation
Conditions	HPLC-MS/MS analytical conditions for pharmaceutical impurity and metabolite profiling

Why This Matters

For analytical chemistry and bioanalytical laboratories conducting nevanimibe metabolism studies, desmethyl nevanimibe is an essential reference material; no other compound can serve as the demethylated metabolite standard for accurate LC-MS/MS quantification.

• [1] PDB Chemical Component Dictionary. Nevanimibe (ROV) Entry. Formula C27H39N3O, MW 421.618. View Source

No Reported ACAT1 Inhibition

Desmethyl nevanimibe is characterized as a demethylated precursor, and no peer-reviewed literature reports direct ACAT1 or SOAT1 inhibition IC50/EC50 values for this compound . In contrast, nevanimibe demonstrates potent ACAT1 inhibition with EC50 = 9 nM (free base) and IC50 = 37-52 nM, with 41-fold selectivity over ACAT2 (EC50 = 368 nM) [1]. This activity differential indicates that the N-methyl group is critical for optimal target engagement, consistent with the cryo-EM structure of nevanimibe-bound ACAT1 showing specific interactions within the inhibitor-binding cavity [2]. Alternative inhibitors show varying potency profiles: pactimibe is a weak dual ACAT1/2 inhibitor (ACAT1 IC50 = 4.9 μM, ACAT2 IC50 = 3.0 μM); pyripyropene A is ACAT2-selective .

No Reported ACAT1 Inhibition

Class-level inference

Absence of published IC50/EC50 data; parent nevanimibe EC50 ≈ 9 nM.

Not a functional tool; activity likely minimal or absent.

Procurement for target engagement studies is not supported.

Evidence Dimension	ACAT1/SOAT1 inhibitory activity
Target Compound Data	No reported IC50/EC50 values (activity likely minimal or absent)
Comparator Or Baseline	Nevanimibe: EC50 = 9 nM (ACAT1), IC50 = 37-52 nM; ACAT2 EC50 = 368 nM
Quantified Difference	>100-fold difference in potency (inferred from absence of reported activity vs. low nanomolar potency of nevanimibe)
Conditions	Cell-free enzymatic assays and cell-based cholesterol esterification assays

Why This Matters

Procurement teams must understand that desmethyl nevanimibe is not a functional SOAT1 inhibitor; it is exclusively a synthetic precursor and analytical reference. Ordering desmethyl nevanimibe for target engagement studies will yield negative results and wasted resources.

• [1] Synthesis and Evaluation of ¹¹C- and ¹⁸F-Labeled SOAT1 Inhibitors as Macrophage Foam Cell Imaging Agents. ACS Medicinal Chemistry Letters. 2020;11(6):1299-1304. IC50 of PD-132301 = 37 nM (52 nM as HCl salt). View Source
• [2] Long T, et al. Structure of nevanimibe-bound tetrameric human ACAT1. Nature. 2020;581(7808):339-343. DOI: 10.1038/s41586-020-2295-8. View Source

Desmethyl Nevanimibe: Application Scenarios

Radiosynthesis of [¹¹C]PD-132301 PET Tracer

Desmethyl nevanimibe is the required precursor for ¹¹C-methylation to produce [¹¹C]PD-132301, a validated PET tracer for imaging SOAT1 expression in macrophage foam cells and adrenal tissue [1]. Preclinical biodistribution studies demonstrate high adrenal uptake (2.0 %ID/g at 10 min) and liver uptake (1.2 %ID/g), with human radiation dosimetry estimates (effective dose = 3.23 × 10⁻³ mSv/MBq) supporting clinical translation [1]. The radiosynthesis protocol using desmethyl nevanimibe as the precursor has been established and published [2].

Analytical Reference for Nevanimibe Metabolism

Desmethyl nevanimibe (MW = 407.59 g/mol) serves as the demethylated metabolite reference standard for LC-MS/MS quantification of nevanimibe metabolism in preclinical and clinical pharmacokinetic studies . The mass difference of 14.03 g/mol relative to nevanimibe (MW = 421.62 g/mol) enables unambiguous chromatographic separation and mass spectrometric identification . Bioanalytical laboratories conducting nevanimibe drug development or therapeutic drug monitoring require this reference material for method validation and sample analysis.

Intermediate for SOAT1 Inhibitor Synthesis

Desmethyl nevanimibe is the demethylated precursor in the synthesis of nevanimibe (PD-132301), a clinical-stage SOAT1 inhibitor investigated for congenital adrenal hyperplasia, Cushing's syndrome, and adrenocortical carcinoma [3]. Medicinal chemistry teams developing novel SOAT1 inhibitors may utilize desmethyl nevanimibe as a versatile intermediate for N-alkylation with diverse electrophiles to generate compound libraries for structure-activity relationship (SAR) studies [4].

Impurity Reference for Nevanimibe QC

In GMP manufacturing of nevanimibe drug substance, desmethyl nevanimibe may be present as a process-related impurity or degradation product . Quality control laboratories require certified reference standards of desmethyl nevanimibe to establish impurity specifications, validate analytical methods, and ensure batch-to-batch consistency in pharmaceutical production .

Application

Selection Property

Validation Focus

[¹¹C]PD-132301 Radiosynthesis

Free secondary amine for ¹¹C-methylation

Radiochemical yield and precursor reactivity

Nevanimibe Metabolism Research

Demethylated metabolite reference (Δm 14.03)

LC-MS/MS method specificity and matrix effect

SOAT1 Inhibitor SAR Studies

N-alkylation handle for compound libraries

Target engagement and selectivity profiling

Process Impurity Reference

Identity and purity of desmethyl analog

Impurity specification and batch consistency

• [1] Winton W, Shao X, Hill J, et al. Preclinical Biodistribution and Human Radiation Dosimetry Estimates of [¹¹C]PD-132301: Imaging Sterol O-Acyltransferase to Identify Foam Cells. Journal of Nuclear Medicine. 2021;62(supplement 1):1566. View Source
• [2] Synthesis and Evaluation of ¹¹C- and ¹⁸F-Labeled SOAT1 Inhibitors as Macrophage Foam Cell Imaging Agents. ACS Medicinal Chemistry Letters. 2020;11(6):1299-1304. DOI: 10.1021/acsmedchemlett.0c00127. View Source
• [3] SUN-357 Trial in Progress: A Multicenter, Dose-titration, Open-Label Phase 2b Study of Nevanimibe Hydrochloride, a Novel ACAT1 Inhibitor, for the Treatment of Classic Congenital Adrenal Hyperplasia. Journal of the Endocrine Society. 2019;3(Suppl 1):SUN-357. View Source
• [4] Long T, et al. Structure of nevanimibe-bound tetrameric human ACAT1. Nature. 2020;581(7808):339-343. DOI: 10.1038/s41586-020-2295-8. View Source